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Compound of Interest

Compound Name: Quinaldine sulfate

CAS No.: 655-76-5

Cat. No.: B1253036

Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of quinaldine sulfate, a chemical

compound with significant applications in aquaculture and various research fields. This

document consolidates essential data, including its chemical identity, physicochemical

properties, synthesis protocols, and established applications, with a focus on its use as a fish

anesthetic.

Core Data Summary
A summary of the key quantitative data for quinaldine sulfate is presented below for quick

reference and comparison.
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Property Value References

CAS Number 655-76-5 [1][2][3]

Molecular Formula C₁₀H₉N·H₂SO₄ or C₁₀H₁₁NO₄S [1][2]

Molecular Weight
241.26 g/mol , 241.27 g/mol ,

241.3 g/mol
[1][2][3]

Melting Point 211-214 °C [2]

Boiling Point 246.5 °C at 760 mmHg [2]

Density 1.06 g/mL [2]

Flash Point 79.4 °C [2]

pKa of Quinaldine 5.83

UV Absorption Maxima 236 nm and 317 nm [2]

Physicochemical Properties and Solubility
Quinaldine sulfate is a white to grayish-white crystalline powder.[2] Its salt form significantly

enhances its water solubility compared to its parent compound, quinaldine, which is a key

advantage for its applications in aqueous environments.[2] The solubility profile in various

solvents at 20°C is detailed in the table below.

Solvent Solubility ( g/100 mL) Reference

Water 104.05 [2]

Methyl alcohol 7.44 [2]

Ethyl alcohol 2.27 [2]

Acetone 0.08 [2]

Ethyl ether Insoluble (<0.01) [2]

Benzene Insoluble (<0.01) [2]

Hexane Insoluble (<0.01) [2]
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Synthesis of Quinaldine Sulfate
Quinaldine sulfate is typically synthesized through the reaction of quinaldine (2-

methylquinoline) with sulfuric acid. A standard laboratory protocol is outlined below.

Experimental Protocol: Synthesis of Quinaldine Sulfate
Materials:

Practical grade quinaldine (400 g)

iso-Octane (2 liters)

Concentrated sulfuric acid (196 g)

Benzene (approx. 250 mL for washing)

Methanol (for recrystallization)

Procedure:

Dissolve 400 g of practical grade quinaldine in 2 liters of iso-octane.

With vigorous stirring, slowly add 196 g of concentrated sulfuric acid to the solution.

Control the rate of sulfuric acid addition to maintain the temperature of the mixture below the

boiling point of iso-octane (99.3°C).

After the addition is complete, filter the resulting mixture using a vacuum.

Wash the filter cake with approximately 250 mL of benzene.

Recrystallize the product from methanol to yield purified quinaldine sulfate.[2]

Product Verification: The purity and identity of the synthesized quinaldine sulfate can be

confirmed through the following analytical methods:

Melting point determination: Expected range is 211-214°C.[2]
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Titration: Titration with 0.1 N sodium hydroxide to a phenolphthalein endpoint should indicate

high purity (e.g., 99.4%).[2]

Infrared (IR) Spectroscopy: Look for characteristic bands at 1,000 and 1,170 cm⁻¹ indicating

the presence of the sulfate group.[2]

Ultraviolet (UV) Spectroscopy: Observe for absorption maxima at 236 and 317 nm.[2]
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Quinaldine sulfate has several applications, most notably as a fish anesthetic. It is also used

in the synthesis of other organic compounds.

Fish Anesthetic
The primary application of quinaldine sulfate is as an anesthetic and sedative for fish during

handling, transport, and non-surgical research procedures.[1] Its high water solubility makes it

a more practical alternative to the less soluble quinaldine.

Mechanism of Action: The precise physiological mechanism of action of quinaldine sulfate as

a fish anesthetic is not fully elucidated.[4] It is presumed to be absorbed through the gills,

leading to a progressive depression of the central and peripheral nervous systems.[2] Unlike

some other anesthetics, fish under quinaldine sulfate anesthesia often retain some reflex

action and do not typically cease gill ventilation, which can reduce the risk of asphyxia.

Important Note on Chemical Identity: Quinaldine sulfate (2-methylquinoline sulfate) should not

be confused with quinidine sulfate. Quinidine is a stereoisomer of quinine and functions as a

Class I antiarrhythmic agent in humans by blocking sodium and potassium channels in cardiac

cells. Quinaldine and quinidine are structurally and functionally distinct compounds.

Experimental Protocol: Fish Anesthesia
The effective concentration of quinaldine sulfate varies depending on the fish species, size,

water temperature, and hardness.

General Guidelines for Use:

Stock Solution Preparation: Prepare a stock solution of quinaldine sulfate in water. Due to

its acidic nature, the solution is often buffered with sodium bicarbonate to maintain a suitable

pH (above 6.0 for anesthetic efficacy).[1]

Dosage: The effective concentration typically ranges from 15 to 60 mg/L. However, this can

vary significantly. For example, most salmonids are anesthetized at 25 mg/L, while tilapia

may require much higher concentrations.[1]

Induction: Place the fish in the anesthetic bath. Induction time is generally between 1 to 4

minutes.[1]
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Monitoring: Continuously monitor the fish for the desired level of anesthesia and for any

signs of distress.

Recovery: After the procedure, transfer the fish to a tank with fresh, well-aerated water for

recovery. Recovery times typically range from 1 to 13 minutes.[1]

Factors Influencing Efficacy:

Species and Size: Larger fish may be more heavily sedated at a given dose.[2]

Water Temperature: Higher temperatures can lead to longer recovery times.[2]

Water Chemistry: The anesthetic is ineffective in waters with a pH below 6.[1]
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Other Applications
Quinaldine and its derivatives, including the sulfate salt, serve as precursors in the synthesis of

various organic compounds.[2] These include the production of dyes, such as Quinoline

Yellows and pinacyanol, and pH indicators like Quinaldine Red. There is also mention of its use

in the manufacturing of anti-malarial drugs, though this application is less detailed in the

available literature.[2]

Safety and Handling
Quinaldine sulfate is a chemical that should be handled with appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat. For detailed safety information,

refer to the manufacturer's Safety Data Sheet (SDS).

This guide is intended for informational purposes for a professional audience and should not be

considered a substitute for established laboratory safety protocols and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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